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Cat. No.: B12287159

Get Quote

CAS 943034-52-4 | Chemical Profile, Formation Mechanisms, and Analytical Control[1]

Executive Summary
2,3-Dehydro Darifenacin Hydrobromide (CAS 943034-52-4) is a critical oxidative degradation

product and process-related impurity of Darifenacin Hydrobromide, a selective M3 muscarinic

receptor antagonist.[2] Chemically defined as (S)-2-[1-[2-(Benzofuran-5-yl)ethyl]-3-

pyrrolidinyl]-2,2-diphenylacetamide hydrobromide, this compound represents the aromatized

analogue of the active pharmaceutical ingredient (API).

Its presence is a primary stability indicator for Darifenacin formulations, marking susceptibility

to oxidative stress. Control of this impurity is mandated under ICH Q3A(R2) and ICH Q3B(R2)

guidelines due to the structural transformation of the 2,3-dihydrobenzofuran moiety into a

benzofuran system, which alters the physicochemical and potentially the toxicological profile of

the substance.
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The core structural distinction lies in the saturation status of the oxygen-containing heterocycle.

While Darifenacin possesses a 2,3-dihydrobenzofuran ring, the impurity features a fully

aromatic benzofuran ring.[3] This dehydrogenation results in a mass reduction of 2 Da and

increased conjugation.

Table 1: Comparative Physicochemical Profile
Feature

Darifenacin Hydrobromide
(API)

2,3-Dehydro Darifenacin
HBr (Impurity)

CAS Number 133099-07-7 943034-52-4

Molecular Formula C₂₈H₃₁BrN₂O₂ C₂₈H₂₉BrN₂O₂

Molecular Weight 507.47 g/mol 505.46 g/mol

Core Moiety 2,3-Dihydrobenzofuran Benzofuran (Aromatic)

Unsaturation Partially saturated heterocycle Fully aromatic heterocycle

Mass Shift (Δ) Reference -2.016 Da (Loss of 2H)

UV Absorbance λmax ~210 nm, 286 nm
Bathochromic shift expected

due to conjugation

Formation Pathways & Mechanistic Insight
The genesis of 2,3-Dehydro Darifenacin occurs through two distinct vectors: Oxidative

Degradation (Stability) and Synthetic Carryover (Process).

Mechanism 1: Oxidative Dehydrogenation (Stability)
Under oxidative stress (e.g., exposure to peroxides in excipients, air, or light), the 2,3-

dihydrobenzofuran ring of Darifenacin undergoes dehydrogenation. This transformation is

thermodynamically driven by the formation of the stable, aromatic benzofuran system.[3]

Trigger: Oxidative stress (ICH Q1A conditions: H₂O₂, high O₂ headspace).

Mechanism: Abstraction of benzylic hydrogens at the C2/C3 positions followed by

aromatization.
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Mechanism 2: Synthetic Contamination (Process)
If the starting material, 5-(2-bromoethyl)-2,3-dihydrobenzofuran, contains traces of 5-(2-

bromoethyl)benzofuran, the impurity will be carried through the alkylation step with the

pyrrolidine intermediate.

Visualization: Degradation & Formation Logic
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Figure 1: Mechanistic pathway showing the oxidative conversion of Darifenacin to its 2,3-

dehydro derivative and potential process carryover.

Analytical Strategy: Detection & Quantification
Accurate quantification requires separating the 2,3-dehydro impurity from the parent API and

the N-oxide impurity. Due to the structural similarity, high-resolution chromatography is

essential.

High-Performance Liquid Chromatography (HPLC)
The aromatized benzofuran ring increases the lipophilicity of the impurity compared to

Darifenacin, typically resulting in a longer retention time (RRT > 1.0) on C18 columns.

Recommended Protocol (Stability Indicating)
Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 150 x 4.6 mm, 3.5 µm.
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Mobile Phase A: 10 mM Ammonium Acetate (pH 7.5).

Mobile Phase B: Acetonitrile.[4][5][6][7]

Gradient:

0-5 min: 30% B

5-20 min: 30% → 70% B (Linear ramp to elute lipophilic impurities)

20-25 min: 70% B

Detection: UV at 215 nm (sensitive) or 280 nm (selective for benzofuran).

Flow Rate: 1.0 mL/min.[8][5][7]

Column Temp: 30°C.

Mass Spectrometry (LC-MS)
For identification, MS provides definitive confirmation based on the mass deficit.

Ionization: ESI Positive Mode.

Darifenacin [M+H]⁺: m/z 427.2.

2,3-Dehydro Impurity [M+H]⁺: m/z 425.2.

Differentiation: The -2 Da shift is diagnostic. Unlike the N-oxide (+16 Da, m/z 443), the

dehydro impurity is lighter than the parent.

Visualization: Analytical Decision Tree
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Figure 2: Analytical workflow for the isolation and confirmation of 2,3-Dehydro Darifenacin.

Regulatory & Toxicological Context
Impurity Classification
Under ICH Q3A/B, 2,3-Dehydro Darifenacin is classified as a degradation product.

Reporting Threshold: >0.05% (or 0.1% depending on dose).

Identification Threshold: >0.10% (for max daily dose < 2g).

Qualification Threshold: >0.15%.

Genotoxicity Assessment (ICH M7)
While the parent Darifenacin is non-genotoxic, the introduction of the benzofuran motif

warrants scrutiny. However, benzofuran itself is a common scaffold in pharmacophores. Unless
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specific alerts (like alkylating side chains, e.g., the bromoethyl precursor) are present, the 2,3-

dehydro metabolite is generally treated as a standard organic impurity.

Note: The precursor 5-(2-bromoethyl)benzofuran (if present from synthesis) is a potential

alkylating agent and must be controlled to ppm levels. The 2,3-dehydro Darifenacin (the final

coupled product) lacks this alkylating bromide handle.

Stability Implications
The appearance of this impurity indicates a failure in the antioxidant protection of the

formulation. If levels rise during stability testing:

Review packaging (oxygen permeability).

Assess antioxidant levels (e.g., BHT/BHA) in the formulation.

Check for metal ion contamination (which catalyzes oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b12287159?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12287159?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

